Cas no 94512-90-0 (1,1'-(Ethane-1,2-diyl)bis(1,4,7,10-tetraazacyclododecane))

• Product Name: 1,1'-(Ethane-1,2-diyl)bis(1,4,7,10-tetraazacyclododecane)
• CAS No: 94512-90-0
• MF: C₁₈H₄₂N₈
• MW: 370.579682826996
• CID: 2818082
• PubChem ID: 13221289
• Update Time: 2025-04-21

1,1'-(Ethane-1,2-diyl)bis(1,4,7,10-tetraazacyclododecane) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(Ethane-1,2-diyl)bis(1,4,7,10-tetraazacyclododecane)
• DTXSID80529426
• 94512-90-0

• Inchi： 1S/C18H42N8/c1-5-21-9-13-25(14-10-22-6-2-19-1)17-18-26-15-11-23-7-3-20-4-8-24-12-16-26/h19-24H,1-18H2
• InChI Key： PFBBZLKOASKJJU-UHFFFAOYSA-N
• SMILES： N1(CCNCCNCCNCC1)CCN1CCNCCNCCNCC1

Computed Properties

• Exact Mass: 370.35324337Da
• Monoisotopic Mass: 370.35324337Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 78.7Ų